4-phenyl-2-(2-pyridin-2-ylethyl)phthalazin-1(2H)-one

• IUPAC Name: 4-phenyl-2-(2-pyridin-2-ylethyl)phthalazin-1-one
• InChI: InChI=1S/C21H17N3O/c25-21-19-12-5-4-11-18(19)20(16-8-2-1-3-9-16)23-24(21)15-13-17-10-6-7-14-22-17/h1-12,14H,13,15H2
• InChI Key: KQTDIWPBWACYEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C3=CC=CC=C32)CCC4=CC=CC=N4
• Molecular Formula: C21H17N3O
• Molecular Weight: 327.4 g/mol

Description

4-phenyl-2-(2-pyridin-2-ylethyl)phthalazin-1(2H)-one, also known as PPEP, is a chemical compound with potential applications in scientific research. PPEP is a phthalazinone derivative that has been synthesized and studied for its potential biological activity.

Scientific Research Applications

Antioxidant, Antitumor, and Antimicrobial Activities

Researchers have explored the synthesis of new derivatives through reactions that yield compounds with significant antioxidant, antitumor, and antimicrobial activities. For instance, the chemical behavior of related enaminones toward active methylene reagents has led to the creation of derivatives demonstrating high activity against certain cancer cell lines and microbial strains (El‐Borai et al., 2013).

Synthesis and Biological Action

The synthesis of derivatives and their biological actions, including antibacterial activities, have been a subject of study. These investigations offer a pathway to developing compounds with specific therapeutic effects (Pitucha et al., 2005).

Chemoselective Synthesis Techniques

Chemoselective synthesis techniques have been employed to produce derivatives with potential antiplatelet agents. These studies focus on optimizing the synthetic processes for better yields and properties of the compounds (Coelho et al., 2004).

Drug Delivery Applications

There is a significant interest in the application of these compounds in drug delivery systems. The encapsulation of lipophilic pyrenyl derivatives in water-soluble metalla-cages for targeted drug delivery showcases the potential of these compounds in medicinal chemistry (Mattsson et al., 2010).

Materials Science Applications

In materials science, derivatives have been synthesized for use in high-temperature proton exchange membrane fuel cells (PEMFCs), demonstrating their versatility beyond biomedical applications. These materials exhibit excellent thermal stability, solubility, and electrical conductivity, making them suitable for advanced technological applications (Li et al., 2012).

Novel Synthesis Methods

Innovative synthesis methods have been developed for creating derivatives with enhanced properties. These methods aim at improving the efficiency and applicability of these compounds in various fields (Bartos et al., 2019).